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Compound of Interest

Compound Name: Phenylhydroquinone diacetate

Cat. No.: B184875 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides critical health and safety information for

Phenylhydroquinone Diacetate (CAS No. 58244-28-3). The following sections detail the

compound's hazard identification, handling and storage procedures, exposure controls, and

emergency measures. All quantitative data is summarized for clarity, and a general

experimental workflow for chemical safety assessment is provided.

Section 1: Chemical Identification and Physical
Properties
Phenylhydroquinone Diacetate, also known as 2,5-Diacetoxybiphenyl, is an off-white to light

beige crystalline powder.[1] Its key physical and chemical properties are summarized in the

table below.
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Property Value Reference

Molecular Formula C₁₆H₁₄O₄ [2]

Molecular Weight 270.28 g/mol [2]

Melting Point 66 - 71 °C [3]

Boiling Point 418.8 °C at 760 mmHg [1]

Flash Point 212 °C [1]

Density 1.175 g/cm³ [1]

Appearance
Off-white to light beige

crystalline powder
[1]

Section 2: Hazard Identification and Toxicological
Information
The toxicological properties of Phenylhydroquinone Diacetate have not been fully

investigated.[4] However, based on available Safety Data Sheets (SDS), it is classified as

causing skin and eye irritation, and may cause respiratory irritation.[5]

GHS Classification:

Skin Irritation: Category 2[5]

Eye Irritation: Category 2[5]

Specific target organ toxicity – single exposure: Category 3 (Respiratory tract irritation)[5]

Quantitative Toxicity Data:

Definitive experimental LD50 values for Phenylhydroquinone Diacetate are not readily

available in the reviewed literature. One source provides a calculated Acute Toxicity Estimate

(ATE) based on available data.
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Endpoint Value Species Route Reference

Oral LD50 (ATE) > 2000 mg/kg Not specified Oral [3]

Dermal LD50

(ATE)
> 2000 mg/kg Not specified Dermal [3]

Section 3: Handling, Storage, and Exposure
Controls
Proper handling and storage procedures are crucial to minimize risk when working with

Phenylhydroquinone Diacetate.

Handling:

Wash hands thoroughly after handling.[4]

Use in a well-ventilated area.[4]

Avoid contact with eyes, skin, and clothing.[4]

Avoid ingestion and inhalation.[4]

Keep container tightly closed when not in use.[4]

Storage:

Store in a tightly closed container in a dry, cool, and well-ventilated place.[3]

Keep refrigerated (Store below 4°C/39°F).[4]

Incompatible with strong oxidizing agents.[3]

Exposure Controls and Personal Protective Equipment (PPE):

Engineering Controls: A laboratory fume hood or other appropriate local exhaust ventilation

should be used.[6] Facilities should be equipped with an eyewash station and a safety

shower.[4]
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Eye/Face Protection: Wear appropriate protective eyeglasses or chemical safety goggles.[3]

Skin Protection: Wear protective gloves and a laboratory coat.[4]

Respiratory Protection: If exposure limits are exceeded or irritation is experienced, use a

NIOSH/MSHA or European Standard EN 149 approved respirator.[4]

Section 4: First Aid and Firefighting Measures
First Aid Procedures:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Get medical attention.[4]

Skin Contact: Flush skin with plenty of water for at least 15 minutes while removing

contaminated clothing and shoes. Get medical attention.[4]

Inhalation: Remove from exposure to fresh air immediately. If not breathing, give artificial

respiration. If breathing is difficult, give oxygen. Get medical attention.[4]

Ingestion: Do NOT induce vomiting. If the person is conscious and alert, rinse mouth and

drink 2-4 cupfuls of milk or water. Get medical attention.[4]

Firefighting Measures:

Suitable Extinguishing Media: Use water spray, dry chemical, carbon dioxide, or alcohol-

resistant foam.[6]

Specific Hazards: During a fire, irritating and highly toxic gases may be generated by thermal

decomposition or combustion.[4]

Protective Equipment: Wear a self-contained breathing apparatus (SCBA) and full protective

gear.[4]

Section 5: Experimental Protocols and Workflows
While specific experimental protocols for Phenylhydroquinone Diacetate are not available,

the following section outlines a general workflow for assessing the acute oral toxicity of a
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chemical substance, based on OECD guidelines.

General Protocol for Acute Oral Toxicity (LD50) Determination (Based on OECD Guideline

425):

This method, known as the Up-and-Down Procedure (UDP), is designed to estimate the LD50

with a reduced number of animals.

Animal Selection and Preparation:

Use healthy, young adult laboratory rodents (e.g., rats or mice) of a single sex (typically

females, as they are often more sensitive).[7]

Acclimatize the animals to the laboratory conditions for at least 5 days.

Animals should be fasted (with access to water) before administration of the test

substance.[8]

Dose Selection and Administration:

Select a starting dose based on available information about the substance's toxicity. A

default starting dose of 175 mg/kg is often used if no information is available.

Administer the substance orally via gavage in a single dose.[8]

Observation:

Observe the animal for signs of toxicity and mortality shortly after dosing and periodically

for at least 14 days.[8]

Record all signs of toxicity, including changes in skin and fur, eyes, and mucous

membranes, as well as respiratory, circulatory, autonomic, and central nervous system

effects.

Dose Adjustment (Up-and-Down Procedure):

If the animal survives, the dose for the next animal is increased by a specific factor (e.g.,

3.2).
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If the animal dies, the dose for the next animal is decreased by the same factor.

This process continues until a specified number of reversals in outcome (survival/death)

are observed.

Data Analysis and LD50 Calculation:

The LD50 is calculated using the maximum likelihood method based on the pattern of

survivals and deaths.

Diagrams:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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